molecular formula C11H14O4 B8289263 Methyl 4-(1-hydroxyethyl)-3-methoxybenzoate

Methyl 4-(1-hydroxyethyl)-3-methoxybenzoate

Cat. No.: B8289263
M. Wt: 210.23 g/mol
InChI Key: GRESAYNNVHFDMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(1-hydroxyethyl)-3-methoxybenzoate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

methyl 4-(1-hydroxyethyl)-3-methoxybenzoate

InChI

InChI=1S/C11H14O4/c1-7(12)9-5-4-8(11(13)15-3)6-10(9)14-2/h4-7,12H,1-3H3

InChI Key

GRESAYNNVHFDMC-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C=C(C=C1)C(=O)OC)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of methyl 4-formyl-3-methoxybenzoate (3.30 g) and THF (30 mL) was added dropwise methyl magnesium bromide (3 M diethyl ether solution, 3.60 mL) under ice-cooling. After dropwise addition, the mixture was stirred for 1 hour under ice-cooling. A saturated aqueous ammonium chloride solution was added thereto to stop the reaction, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine, and then dried over an aqueous anhydrous sodium sulfate solution. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate) to obtain methyl 4-(1-hydroxyethyl)-3-methoxybenzoate (1.92 g).
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3.6 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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